N-(2H-1,3-benzodioxol-5-yl)-2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
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Description
N-(2H-1,3-benzodioxol-5-yl)-2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C25H16F2N2O5 and its molecular weight is 462.409. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Kinase Inhibitory Activities
- Src Kinase Inhibition and Anticancer Activity : Derivatives structurally related to the query compound, such as thiazolyl N-benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These derivatives exhibit significant inhibition of c-Src kinase and cell proliferation in various cancer cell lines, indicating potential for cancer therapy (Fallah-Tafti et al., 2011).
Antimicrobial Activity
- Broad-Spectrum Antibacterial Agents : Novel heterocycles featuring a quinoline linkage have shown a broad spectrum of antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings suggest the potential of such compounds in developing new antibacterial agents (Bhoi et al., 2015).
Anticonvulsant and Antimicrobial Activities
- Anticonvulsant and Antimicrobial Potentials : New thioxoquinazolinone derivatives have been synthesized and evaluated for their anticonvulsant and antimicrobial activities, demonstrating broad-spectrum activity against various pathogens and potential as anticonvulsant agents (Rajasekaran et al., 2013).
Molecular Docking and Biological Potentials
- Molecular Docking Studies : Research on 2-(4-(2-chloroacetyl) piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives shows significant antimicrobial and anticancer activities, with molecular docking studies indicating potential targets for anticancer drug development (Mehta et al., 2019).
Fluorescent Chemodosimetry
- Selective Fluorescence Enhancing Properties : Derivatives of 8-hydroxyquinoline show highly selective fluorescence enhancement in the presence of Hg2+ ions, indicating potential applications in the development of selective chemodosimeters for metal ion detection (Song et al., 2006).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[6-fluoro-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16F2N2O5/c26-15-3-1-14(2-4-15)24(31)19-11-29(20-7-5-16(27)9-18(20)25(19)32)12-23(30)28-17-6-8-21-22(10-17)34-13-33-21/h1-11H,12-13H2,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWGDIBUGBKBIHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C=C(C(=O)C4=C3C=CC(=C4)F)C(=O)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16F2N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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